Cas no 1314700-66-7 (2-(2-fluoro-5-nitrophenyl)propan-2-amine)

• Product Name: 2-(2-fluoro-5-nitrophenyl)propan-2-amine
• CAS No: 1314700-66-7
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 6171595
• PubChem ID: 83412684
• Update Time: 2025-06-30

2-(2-fluoro-5-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-5-nitrophenyl)propan-2-amine
• EN300-1849127
• 1314700-66-7

• Inchi： 1S/C9H11FN2O2/c1-9(2,11)7-5-6(12(13)14)3-4-8(7)10/h3-5H,11H2,1-2H3
• InChI Key： LIOFOFBUSISZHE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(C)(C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.08045576g/mol
• Monoisotopic Mass: 198.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(2-fluoro-5-nitrophenyl)propan-2-amine

Introduction to 2-(2-Fluoro-5-Nitrophenyl)Propan-2-Amine (CAS No. 1314700-66-7)

2-(2-Fluoro-5-Nitrophenyl)Propan-2-Amine (CAS No. 1314700-66-7) is a versatile organic compound with significant applications in the field of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structure, which combines a fluoro-substituted nitrophenyl group with a propanamine moiety. The fluorine atom at the 2-position of the phenyl ring and the nitro group at the 5-position introduce distinct electronic effects, making this compound highly reactive and suitable for various chemical transformations.

The synthesis of 2-(2-fluoro-5-nitrophenyl)propan-2-amine involves a multi-step process that typically begins with the preparation of the fluoro-nitrobenzene derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, to optimize the production of this compound.

In terms of applications, 2-(2-fluoro-5-nitrophenyl)propan-2-amine has shown promise in the development of novel pharmaceutical agents. Its structure allows for easy functionalization, enabling the creation of bioactive molecules with potential anti-inflammatory, anticancer, or neuroprotective properties. For instance, studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in treating conditions like arthritis or neurodegenerative diseases.

Moreover, fluorine substitution in aromatic compounds has been a focal point in medicinal chemistry due to its ability to enhance drug stability and bioavailability. The presence of a nitro group further enhances the compound's reactivity, making it an ideal precursor for synthesizing more complex molecules. Recent research has also highlighted its role in click chemistry reactions, where it serves as a building block for constructing diverse libraries of compounds for high-throughput screening.

The structural uniqueness of 2-(2-fluoro-5-nitrophenyl)propan-2-amine also makes it valuable in materials science. Its ability to form stable amide bonds has led to its use in synthesizing polyamides and other high-performance polymers. These materials exhibit excellent thermal stability and mechanical properties, finding applications in aerospace and automotive industries.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize this compound with high precision. These methods not only confirm its molecular structure but also provide insights into its stereochemical properties, which are crucial for understanding its reactivity and biological activity.

In conclusion, CAS No. 1314700-66-7, or 2-(2-fluoro-5-nitrophenyl)propan-2-amine, stands out as a pivotal compound in contemporary chemical research. Its unique structure, combined with recent advancements in synthetic methodologies and application areas, underscores its importance across diverse scientific disciplines. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in driving innovation in pharmaceuticals, materials science, and beyond.